Cas no 5164-78-3 ((E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone)

(E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone structure
5164-78-3 structure
Product Name:(E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone
CAS No:5164-78-3
MF:C13H18O
MW:190.281424045563
CID:377866
PubChem ID:6437348
Update Time:2025-04-19

(E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

    • (E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone
    • (E,E)-4-(2-butenylidene)-3,5,5-trimethylcyclohex-2-en-1-one
    • 2-Cyclohexen-1-one,4-(2E)-2-buten-1-ylidene-3,5,5-trimethyl-, (4E)-
    • (4Z)-4-but-2-enylidene-3,5,5-trimethyl-cyclohex-2-en-1-one
    • 2-Cyclohexen-1-one, 4-(2-butenylidene)-3,5,5-trimethyl-, (E,E)-
    • 4-[(2E)-but-2-en-1-ylidene]-3,5,5-trimethylcyclohex-2-en-1-one
    • 2-Cyclohexen-1-one, 4-(2-butenylidene)-3,5,5-trimethyl-, (?,E)-
    • 70941-45-6
    • UNII-9XFN7T7VV5
    • 4-[(E)-but-2-enylidene]-3,5,5-trimethylcyclohex-2-en-1-one
    • 5164-78-3
    • 9XFN7T7VV5
    • EINECS 225-943-7
    • MDL: MFCD09751414
    • Inchi: 1S/C13H18O/c1-5-6-7-12-10(2)8-11(14)9-13(12,3)4/h5-8H,9H2,1-4H3/b6-5+,12-7?
    • InChI Key: CBQXHTWJSZXYSK-QYHKEWNESA-N
    • SMILES: O=C1C=C(C)C(=C/C=C/C)C(C)(C)C1

Computed Properties

  • Exact Mass: 190.13584
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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